Cas no 1801711-87-4 (1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid)

1-Hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid is a boronic acid derivative featuring a fused benzoxaborole ring system. This compound is of interest due to its unique structural properties, combining a carboxylic acid functionality with a boronic acid moiety, which enhances its potential as a versatile intermediate in organic synthesis and medicinal chemistry. The benzoxaborole core is known for its stability and reactivity, making it valuable in the development of enzyme inhibitors and antimicrobial agents. Its dual functional groups allow for selective modifications, facilitating applications in drug discovery and material science. The compound exhibits favorable solubility and stability under physiological conditions, supporting its utility in biochemical research.

1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid structure

1801711-87-4 structure

Product Name:1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid

CAS No:1801711-87-4

MF:C₈H₇BO₄

MW:177.94978260994

MDL:MFCD27992243

CID:2156109

PubChem ID:86767863

Update Time:2025-06-07

1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid
- 1-hydroxy-1,3-dihydro-2,1-benzoxaborole-5-carboxylic acid
- NE28011
- SY165792
- Z2685918874
- 2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy-
- 1-Hydroxy-1,3-dihydro-benzo[c][1,2]oxaborole-5-carboxylic acid
- 1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid
- SB74269
- Z1888380472
- CS-0078618
- F20234
- 1801711-87-4
- DB-102927
- EN300-189558
- 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylicacid
- MFCD27992243
- TQP1549
- AKOS026741061
- BXC71187
- MDL： MFCD27992243
- Inchi： 1S/C8H7BO4/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3,12H,4H2,(H,10,11)
- InChI Key： MUTBROCBAAOFTH-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C(=O)O)=CC=2C1)O

Computed Properties

Exact Mass: 178.0437389g/mol
Monoisotopic Mass: 178.0437389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8

1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-hydroxy-3H-2,1-benzoxaborole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B444313-2.5mg	1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4		2.5mg	$ 70.00	2022-06-07
TRC	B444313-5mg	1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4		5mg	$ 95.00	2022-06-07
TRC	B444313-25mg	1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4		25mg	$ 365.00	2022-06-07
AK Scientific	AMTB1282-50mg	1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4	97%	50mg	$47	2023-09-16
AK Scientific	AMTB1282-100mg	1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4	97%	100mg	$67	2023-09-16
AK Scientific	AMTB1282-500mg	1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4	97%	500mg	$121	2023-09-16
AK Scientific	AMTB1282-1g	1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4	97%	1g	$160	2025-02-18
AK Scientific	AMTB1282-5g	1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid	1801711-87-4	97%	5g	$595	2025-02-18
Chemenu	CM430206-50mg	2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy-	1801711-87-4	95%+	50mg	$384	2022-09-01
Chemenu	CM430206-100mg	2,1-Benzoxaborole-5-carboxylic acid, 1,3-dihydro-1-hydroxy-	1801711-87-4	95%+	100mg	$571	2022-09-01